2-(3-Benzylpyrrolidin-1-yl)pyridine

• IUPAC Name: 2-(3-benzylpyrrolidin-1-yl)pyridine
• InChI: InChI=1S/C16H18N2/c1-2-6-14(7-3-1)12-15-9-11-18(13-15)16-8-4-5-10-17-16/h1-8,10,15H,9,11-13H2
• InChI Key: NBZGUPMJSRNKBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CC2=CC=CC=C2)C3=CC=CC=N3
• Molecular Formula: C16H18N2
• Molecular Weight: 238.33 g/mol

Description

2-(3-Benzylpyrrolidin-1-yl)pyridine is a pyridine derivative featuring a pyrrolidine ring substituted at the 3-position with a benzyl group and linked to a pyridine moiety at the 1-position. Its structural complexity arises from the fusion of aromatic (pyridine) and aliphatic (pyrrolidine) systems, which influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Benzylpyrrolidin-1-yl)pyridine typically involves the following steps:

Formation of 3-Benzylpyrrolidine: This can be achieved by the reduction of N-benzylpyrrolidin-3-one using a suitable reducing agent such as sodium borohydride.

Coupling with Pyridine: The 3-benzylpyrrolidine is then coupled with a pyridine derivative, often through a nucleophilic substitution reaction. This can be facilitated by using a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide.

Industrial Production Methods

Industrial production of 2-(3-Benzylpyrrolidin-1-yl)pyridine may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalytic methods and continuous flow processes may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-(3-Benzylpyrrolidin-1-yl)pyridine can undergo various chemical reactions, including:

Oxidation: The pyridine ring can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using hydrogenation or metal hydrides.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on both the pyridine and pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Halogenating agents for electrophilic substitution, and nucleophiles such as amines or thiols for nucleophilic substitution.

Major Products

Oxidation: Formation of pyridine N-oxide derivatives.

Reduction: Formation of partially or fully reduced pyridine derivatives.

Substitution: Formation of various substituted pyridine and pyrrolidine derivatives.

Scientific Research Applications

2-(3-Benzylpyrrolidin-1-yl)pyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including as an intermediate in drug synthesis.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of 2-(3-Benzylpyrrolidin-1-yl)pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyridine ring can participate in π-π stacking interactions, while the pyrrolidine ring can engage in hydrogen bonding and hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

The following section compares 2-(3-Benzylpyrrolidin-1-yl)pyridine with structurally related pyridine-pyrrolidine derivatives, emphasizing molecular features, substituent effects, and catalogued data.

Structural Analogs and Substituent Variations

Compound 1: 3-(1-Benzylpyrrolidin-3-yl)-2-methoxy-5-methylpyridine

• CAS No.: 1228666-00-9
• Molecular Formula : C₁₈H₂₂N₂O
• Molecular Weight : 282.38 g/mol
• Substituents :
  • Pyridine ring : Methoxy (-OCH₃) at C2, methyl (-CH₃) at C3.
  • Pyrrolidine ring : Benzyl group at C3.
• Key Differences :
  • The methoxy and methyl groups on the pyridine ring enhance steric bulk and electron-donating effects compared to the parent compound.
  • Higher molecular weight (282.38 vs. ~279.36 for 2-(3-benzylpyrrolidin-1-yl)pyridine) due to additional substituents .

Compound 2: 3-Benzyloxy-6-iodo-2-(pyrrolidin-1-yl)pyridine

• CAS No.: 1117686-45-9
• Molecular Formula : C₁₆H₁₇IN₂O
• Molecular Weight : 380.22 g/mol
• Substituents :
  • Pyridine ring : Benzyloxy (-OBn) at C3, iodo (-I) at C4.
  • Pyrrolidine ring : Direct linkage at C2.
• Key Differences :
  • The iodo substituent introduces significant electronegativity and polarizability, altering reactivity (e.g., susceptibility to cross-coupling reactions).
  • Benzyloxy group increases lipophilicity (Log P ~3.5 estimated) compared to the benzyl-pyrrolidine analog .

Physicochemical Properties

Property	2-(3-Benzylpyrrolidin-1-yl)pyridine	Compound 1	Compound 2
Molecular Weight (g/mol)	~279.36 (estimated)	282.38	380.22
Substituent Positions	Pyrrolidinyl at C2, benzyl at C3	C2 (methoxy), C5 (methyl)	C3 (benzyloxy), C6 (iodo)
H-Bond Acceptors	2	3	3
H-Bond Donors	0	0	0
Lipophilicity (Log P)	~2.8 (estimated)	~3.1	~3.5